JNJ 28871063 hydrochloride
JNJ 28871063 hydrochloride
Potent and selective ErbB receptor family inhibitor (IC50 values are 21, 22 and 38 nM for ErbB4, EGFR and ErbB2 respectively). Displays potent growth inhibition of human cancer cell lines overexpressing ErbB2 in vitro (IC50 = 60 - 168 nM) and inhibits growth of human tumor xenografts in vivo. Brain penetrant and orally active.
Brand Name:
Vulcanchem
CAS No.:
944342-90-9
VCID:
VC0004678
InChI:
InChI=1S/C24H27ClN6O3.ClH/c25-21-14-19(6-7-22(21)33-16-18-4-2-1-3-5-18)30-24-20(23(26)27-17-28-24)15-29-34-13-10-31-8-11-32-12-9-31;/h1-7,14-15,17H,8-13,16H2,(H3,26,27,28,30);1H/b29-15+;
SMILES:
C1COCCN1CCON=CC2=C(N=CN=C2NC3=CC(=C(C=C3)OCC4=CC=CC=C4)Cl)N.Cl
Molecular Formula:
C24H28Cl2N6O3
Molecular Weight:
519.4 g/mol
JNJ 28871063 hydrochloride
CAS No.: 944342-90-9
Inhibitors
VCID: VC0004678
Molecular Formula: C24H28Cl2N6O3
Molecular Weight: 519.4 g/mol
| CAS No. | 944342-90-9 |
|---|---|
| Product Name | JNJ 28871063 hydrochloride |
| Molecular Formula | C24H28Cl2N6O3 |
| Molecular Weight | 519.4 g/mol |
| IUPAC Name | 4-N-(3-chloro-4-phenylmethoxyphenyl)-5-[(E)-2-morpholin-4-ylethoxyiminomethyl]pyrimidine-4,6-diamine;hydrochloride |
| Standard InChI | InChI=1S/C24H27ClN6O3.ClH/c25-21-14-19(6-7-22(21)33-16-18-4-2-1-3-5-18)30-24-20(23(26)27-17-28-24)15-29-34-13-10-31-8-11-32-12-9-31;/h1-7,14-15,17H,8-13,16H2,(H3,26,27,28,30);1H/b29-15+; |
| Standard InChIKey | ZXKZRKQMKNRZNN-GZPZNDDGSA-N |
| Isomeric SMILES | C1COCCN1CCO/N=C/C2=C(N=CN=C2NC3=CC(=C(C=C3)OCC4=CC=CC=C4)Cl)N.Cl |
| SMILES | C1COCCN1CCON=CC2=C(N=CN=C2NC3=CC(=C(C=C3)OCC4=CC=CC=C4)Cl)N.Cl |
| Canonical SMILES | C1COCCN1CCON=CC2=C(N=CN=C2NC3=CC(=C(C=C3)OCC4=CC=CC=C4)Cl)N.Cl |
| Description | Potent and selective ErbB receptor family inhibitor (IC50 values are 21, 22 and 38 nM for ErbB4, EGFR and ErbB2 respectively). Displays potent growth inhibition of human cancer cell lines overexpressing ErbB2 in vitro (IC50 = 60 - 168 nM) and inhibits growth of human tumor xenografts in vivo. Brain penetrant and orally active. |
| Synonyms | 5E-4-Amino-6-(4-benzyloxy-3-chlorophenylamino)pyrimidine-5-carboxaldehyde N-(2-morpholin-4-ylethyl) oxime hydrochloride |
| PubChem Compound | 17747413 |
| Last Modified | Nov 12 2021 |
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